6-(2-furyl)-2-(trifluoromethyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• IUPAC Name: 6-(furan-2-yl)-2-(trifluoromethyl)-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C14H9F3N4O2/c15-14(16,17)12-19-13-18-9-4-7(11-2-1-3-23-11)5-10(22)8(9)6-21(13)20-12/h1-3,6-7H,4-5H2
• InChI Key: QEXAVPNMSRUSOM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=CN3C(=NC(=N3)C(F)(F)F)N=C21)C4=CC=CO4
• Molecular Formula: C14H9F3N4O2
• Molecular Weight: 322.24 g/mol

Description

6-(2-Furyl)-2-(trifluoromethyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is a heterocyclic compound featuring a fused triazole-quinazoline core. Its structural uniqueness arises from two key substituents: a 2-furyl group at position 6 and a trifluoromethyl (-CF₃) group at position 2. The trifluoromethyl group enhances metabolic stability and bioavailability due to its electron-withdrawing properties, while the furyl moiety may improve solubility and influence binding interactions with biological targets .

Biological Activity

6-(2-furyl)-2-(trifluoromethyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C12H9F3N4O
• Molecular Weight : 288.22 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustration)

Biological Activity Overview

The compound exhibits a variety of biological activities, including:

• Anticancer Activity : Studies have shown that derivatives of triazoloquinazolinones can inhibit cancer cell proliferation. The specific compound has demonstrated effectiveness against various cancer cell lines by inducing apoptosis and cell cycle arrest.
• Antimicrobial Properties : Preliminary tests indicate that this compound has significant antibacterial and antifungal activities. Its mechanism may involve disruption of microbial cell membranes.
• Enzyme Inhibition : The compound has been identified as a potential inhibitor of specific kinases involved in cancer progression, particularly Polo-like kinase 1 (Plk1).

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications to the triazoloquinazolinone scaffold can enhance biological activity. Key findings include:

Modification	Effect on Activity
Addition of trifluoromethyl group	Increases potency against Plk1
Alteration of the furan ring	Affects solubility and bioavailability
Substitution at the 8-position	Modulates selectivity for cancer types

Case Studies

• Inhibition of Plk1 : A study evaluated the inhibitory effects of various triazoloquinazolinones on Plk1. The compound showed an IC50 value of approximately 4.4 μM, indicating a promising lead for further development as an anticancer agent .
• Cell Viability Assays : In vitro assays conducted on HeLa cells demonstrated that concentrations above 100 μM were required to induce significant cell death, suggesting that while the compound is effective, further optimization is needed to improve potency .
• Antimicrobial Testing : An investigation into the antimicrobial properties revealed that derivatives exhibited minimum inhibitory concentrations (MIC) against both Gram-positive and Gram-negative bacteria, showcasing its potential as a broad-spectrum antimicrobial agent.

The proposed mechanisms through which this compound exerts its biological effects include:

• Induction of Apoptosis : The compound triggers apoptotic pathways in cancer cells through the activation of caspases.
• Cell Cycle Arrest : It causes G2/M phase arrest in the cell cycle, preventing cancer cells from dividing.
• Kinase Inhibition : By selectively inhibiting Plk1, it disrupts mitotic processes critical for tumor growth.

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazoloquinazolinone derivatives are a prolific class in medicinal chemistry due to their tunable substituents and diverse bioactivities. Below is a detailed comparison of 6-(2-furyl)-2-(trifluoromethyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one with structurally related compounds:

Key Comparison Points:

Substituent Effects on Bioactivity: The trifluoromethyl (-CF₃) group (as in the target compound and ) is associated with enhanced metabolic stability and target affinity compared to methyl or unsubstituted analogs . Furyl vs.

Anticancer Potential: The phenyl-trifluoromethyl analog () shows cytotoxicity against cancer cell lines, suggesting the target compound’s trifluoromethyl-furyl combination could exhibit similar or superior activity .

Antimicrobial Activity :

• The methyl-furyl analog () demonstrates broad-spectrum antimicrobial effects, implying that the target compound’s trifluoromethyl group might further enhance this activity via stronger target binding .

Synthetic Feasibility: Multi-step syntheses using hydrazine derivatives and cyclization reactions (e.g., refluxing in acetic acid) are common for triazoloquinazolinones . The trifluoromethyl group may require specialized reagents (e.g., CF₃CO₂Et), increasing synthesis complexity compared to methyl or phenyl analogs .